Cas no 1015844-92-4 (4-(3,4-Diethoxyphenyl)-1H-pyrazol-5-amine)

4-(3,4-Diethoxyphenyl)-1H-pyrazol-5-amine structure
1015844-92-4 structure
Product Name:4-(3,4-Diethoxyphenyl)-1H-pyrazol-5-amine
CAS No:1015844-92-4
MF:C13H17N3O2
MW:247.292982816696
MDL:MFCD08056195
CID:3060814
PubChem ID:5200270
Update Time:2025-04-21

4-(3,4-Diethoxyphenyl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • 4-(3,4-Diethoxyphenyl)-1H-pyrazol-5-amine
    • AKOS000319178
    • NSC-764451
    • 4-(3,4-DIETHOXYPHENYL)-1H-PYRAZOL-3-AMINE
    • 5-Amino-4-(3,4-diethoxyphenyl)-1H-pyrazole
    • EN300-231175
    • 1015844-92-4
    • MFCD08056195
    • STK351492
    • AKOS005143703
    • 4-(3,4-Diethoxy-phenyl)-2H-pyrazol-3-ylamine
    • IKBPNRDKUUNIAV-UHFFFAOYSA-N
    • NSC764451
    • 1H-Pyrazol-3-amine, 4-(3,4-diethoxyphenyl)-
    • MDL: MFCD08056195
    • Inchi: 1S/C13H17N3O2/c1-3-17-11-6-5-9(7-12(11)18-4-2)10-8-15-16-13(10)14/h5-8H,3-4H2,1-2H3,(H3,14,15,16)
    • InChI Key: IKBPNRDKUUNIAV-UHFFFAOYSA-N
    • SMILES: O(CC)C1C(=CC=C(C=1)C1C=NNC=1N)OCC

Computed Properties

  • Exact Mass: 247.132077g/mol
  • Monoisotopic Mass: 247.132077g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 247.29g/mol
  • XLogP3: 2.2
  • Topological Polar Surface Area: 73.2Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 443.2±45.0 °C at 760 mmHg
  • Flash Point: 221.9±28.7 °C
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

4-(3,4-Diethoxyphenyl)-1H-pyrazol-5-amine Security Information

4-(3,4-Diethoxyphenyl)-1H-pyrazol-5-amine Pricemore >>

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